Cas no 16702-38-8 (Ruthenium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI))

Ruthenium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) structure
16702-38-8 structure
Product Name:Ruthenium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)
CAS No:16702-38-8
MF:C15H15F9O6Ru
MW:563.331636667252
CID:153267
PubChem ID:419318
Update Time:2025-04-19

Ruthenium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ruthenium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)
    • Ruthenium tris(trifluoro)acetylacetonate
    • 1,1,1-trifluoropentane-2,4-dione - ruthenium (3:1)
    • ruthenium(3+) tris[(2Z)-1,1,1-trifluoro-4-oxopent-2-en-2-olate]
    • Tris(1,1,1-trifluoropentane-2,4-dionato-O,O')ruthenium
    • Ruthenium trifluoro acetylacetonate
    • NSC113980
    • NSC-113980
    • Ruthenium,1,1-trifluoro-2,4-pentanedionato-O,O')-
    • 16702-38-8
    • Inchi: 1S/3C5H5F3O2.Ru/c3*1-3(9)2-4(10)5(6,7)8;/h3*2H2,1H3;
    • InChI Key: ORHMFZHKMBZLEE-UHFFFAOYSA-N
    • SMILES: [Ru].FC(C(CC(C)=O)=O)(F)F.FC(C(CC(C)=O)=O)(F)F.FC(C(CC(C)=O)=O)(F)F

Computed Properties

  • Exact Mass: 554.95656
  • Monoisotopic Mass: 563.976832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 0
  • Complexity: 573
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • PSA: 120.39
  • LogP: 3.29070

Ruthenium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) Related Literature

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